molecular formula C19H17N5O4S B6554578 2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}-N-[(3-methoxyphenyl)methyl]acetamide CAS No. 1040638-61-6

2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}-N-[(3-methoxyphenyl)methyl]acetamide

Cat. No.: B6554578
CAS No.: 1040638-61-6
M. Wt: 411.4 g/mol
InChI Key: IKEUUKTUCOMHPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a pyrazolo-triazine derivative featuring a furan-2-yl substituent at position 2, a sulfanyl-linked acetamide group at position 7, and a 3-methoxyphenylmethyl moiety on the acetamide nitrogen. The sulfanyl group enhances electrophilic reactivity, while the 3-methoxyphenyl group contributes to lipophilicity, influencing pharmacokinetic properties such as membrane permeability and metabolic stability. Current synthetic routes for analogous compounds involve multi-step reactions, including cyclization and coupling strategies, as seen in related pyrazolo-triazine syntheses .

Properties

IUPAC Name

2-[[2-(furan-2-yl)-4-oxo-5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl]-N-[(3-methoxyphenyl)methyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17N5O4S/c1-27-13-5-2-4-12(8-13)10-20-17(25)11-29-19-22-21-18(26)15-9-14(23-24(15)19)16-6-3-7-28-16/h2-9H,10-11H2,1H3,(H,20,25)(H,21,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IKEUUKTUCOMHPU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)CNC(=O)CSC2=NNC(=O)C3=CC(=NN32)C4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17N5O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

411.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1. Comparative Molecular Properties

Compound Core Structure Substituent (R) Molecular Weight LogP (Predicted) Bioactivity (Reported)
Target Compound Pyrazolo-triazine 3-Methoxyphenylmethyl 452.47 g/mol 2.8 Under investigation
4-Fluorophenyl Analogue () Pyrazolo-triazine 4-Fluorophenyl 440.42 g/mol 2.3 Not reported
Triazole Derivative () 1,2,4-Triazole Furan-2-yl 378.40 g/mol 1.9 Anti-exudative (10 mg/kg dose)

Bioactivity and Target Interactions

  • Target selectivity: Pyrazolo-triazines often interact with kinases or epigenetic regulators (e.g., HDACs).
  • Cluster analysis (): Compounds with >60% structural similarity to the target clustered into groups with shared protein targets (e.g., kinases, oxidoreductases), supporting scaffold-driven target engagement.

Limitations and Divergences

  • For example, fluorophenyl analogues () may exhibit divergent target affinity due to altered electronic profiles.
  • Synthetic accessibility : The 3-methoxyphenyl group introduces steric hindrance, complicating coupling reactions compared to smaller substituents like fluorine .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.